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Abstract
L-Guluronic acid, a C-5 epimer of D-mannuronic acid, is a fundamental monosaccharide

primarily recognized for its role as a key constituent of alginate, a polysaccharide abundant in

brown algae.[1][2] Its unique stereochemistry dictates the physical and biological properties of

alginate, including its gelling capabilities with divalent cations, which is crucial for various

applications in the food, pharmaceutical, and biomedical fields. Beyond its structural role in

alginate, L-guluronic acid is an intermediate in the uronic acid pathway, a metabolic route for

the conversion of glucose to other essential compounds. This technical guide provides an in-

depth overview of the core biochemical properties of L-Guluronic acid, including its

physicochemical characteristics, spectroscopic data, and its involvement in key metabolic

pathways. Detailed experimental protocols for its analysis and characterization are also

presented to support further research and development.

Physicochemical and Spectroscopic Properties
L-Guluronic acid is a sugar acid with the chemical formula C6H10O7 and a molecular weight

of 194.14 g/mol .[1] Its structure and properties are summarized in the tables below.
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Table 1: Physicochemical Properties of L-Guluronic Acid
Property Value Reference

IUPAC Name

(2R,3S,4S,5S)-2,3,4,5-

tetrahydroxy-6-oxohexanoic

acid

[1]

Molecular Formula C6H10O7 [1]

Molecular Weight 194.14 g/mol [1]

CAS Number 1986-15-8 [2]

pKa ~3.65 (within alginate polymer)

Table 2: Spectroscopic Data for L-Guluronic Acid (within
Alginate)

Spectroscopic
Technique

Peak Assignment
Chemical Shift /
Wavenumber
(cm⁻¹)

Reference

¹H-NMR H1 (anomeric proton) 5.473 ppm [3]

H2 4.318 ppm [3]

H3 4.446 ppm [3]

H4 4.571 ppm [3]

H5 4.883 ppm [3]

¹³C-NMR Anomeric Carbon ~100-103 ppm [4]

Carboxyl Carbon ~175-178 ppm [4]

FTIR O-H stretching ~3400 cm⁻¹ (broad)

C=O stretching

(carboxyl)
~1600-1630 cm⁻¹

C-O stretching ~1030-1090 cm⁻¹

Characteristic peak 961 cm⁻¹ [5]
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Biological Role and Metabolic Pathways
L-Guluronic acid plays a significant role in two primary biological contexts: as a monomeric

unit of alginate and as an intermediate in the uronic acid pathway.

Alginate Biosynthesis and Structure
Alginate is a linear polysaccharide synthesized by brown algae and some bacteria, such as

Azotobacter and Pseudomonas species.[6] It is composed of blocks of (1→4)-linked β-D-

mannuronic acid (M) and its C-5 epimer, α-L-guluronic acid (G).[7] The initial polymer,

polymannuronic acid, undergoes enzymatic epimerization where some M-residues are

converted to G-residues.[6] This conversion is catalyzed by a family of enzymes called

mannuronan C-5-epimerases. The arrangement of M and G blocks (MM-blocks, GG-blocks,

and MG-blocks) determines the physicochemical properties of the alginate, such as its viscosity

and ability to form gels in the presence of divalent cations like Ca²⁺. The GG-blocks are

particularly important for gel formation through the "egg-box" model of ion chelation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1236752?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2435354/
https://www.benchchem.com/product/b1236752?utm_src=pdf-body
https://www.proquest.com/openview/d2035336c9767aed40577ebed50745b9/1?pq-origsite=gscholar&cbl=54172
https://pmc.ncbi.nlm.nih.gov/articles/PMC2435354/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fructose-6-P Mannose-6-PMannose-6-P isomerase Mannose-1-PPhosphomannomutase GDP-MannoseGDP-mannose pyrophosphorylase GDP-Mannuronic AcidGDP-mannose dehydrogenase Polymannuronic AcidAlginate polymerase (Alg8/Alg44) Alginate (M and G blocks)Mannuronan C-5-epimerase (AlgG, AlgE1-7)

Glucose-6-phosphate

Glucose-1-phosphate

Phosphoglucomutase

UDP-Glucose

UDP-glucose
pyrophosphorylase

UDP-Glucuronic Acid

UDP-glucose
dehydrogenase

D-Glucuronic Acid

Hydrolysis

L-Gulonic Acid

Glucuronate reductase

L-Gulonolactone 3-Keto-L-gulonate

Ascorbic Acid
(in animals)

L-gulonolactone
oxidase

L-Xylulose

Decarboxylation

Xylitol

Xylitol dehydrogenase

D-Xylulose

D-Xylulose-5-phosphate

Pentose Phosphate Pathway

 

Alginate Sample

Partial Acid Hydrolysis

Neutralization

Freeze-Drying

Dissolution in D2O

Second Freeze-Drying

Final Dissolution in D2O with TTHA

¹H-NMR Spectrum Acquisition (80-90°C)

Integration and Calculation of M/G Ratio

M/G Ratio and Diad Frequencies

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1236752?utm_src=pdf-body-img
https://www.benchchem.com/product/b1236752?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/6857369
https://en.wikipedia.org/wiki/Guluronic_acid
https://files.core.ac.uk/download/pdf/229049652.pdf
https://pubmed.ncbi.nlm.nih.gov/8805773/
https://pubmed.ncbi.nlm.nih.gov/8805773/
https://pubmed.ncbi.nlm.nih.gov/8805773/
https://pubmed.ncbi.nlm.nih.gov/8805773/
https://taylorandfrancis.com/knowledge/Engineering_and_technology/Chemical_engineering/Guluronic_acid/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2435354/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2435354/
https://www.proquest.com/openview/d2035336c9767aed40577ebed50745b9/1?pq-origsite=gscholar&cbl=54172
https://www.proquest.com/openview/d2035336c9767aed40577ebed50745b9/1?pq-origsite=gscholar&cbl=54172
https://www.benchchem.com/product/b1236752#l-guluronic-acid-fundamental-biochemical-properties
https://www.benchchem.com/product/b1236752#l-guluronic-acid-fundamental-biochemical-properties
https://www.benchchem.com/product/b1236752#l-guluronic-acid-fundamental-biochemical-properties
https://www.benchchem.com/product/b1236752#l-guluronic-acid-fundamental-biochemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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